Compound Z-phb

Specification

• CAS No.: 122856-31-9
• Molecular Formula: C10H10N5O7P
• Molecular Weight: 343.19 g/mol
• IUPAC Name: 2-amino-6-(2,5-dihydroxy-2-oxo-1,3,2λ5-dioxaphosphinane-4-carbonyl)-3H-pteridin-4-one
• Standard InChI: InChI=1S/C10H10N5O7P/c11-10-14-8-5(9(18)15-10)13-3(1-12-8)6(17)7-4(16)2-21-23(19,20)22-7/h1,4,7,16H,2H2,(H,19,20)(H3,11,12,14,15,18)
• Standard InChI Key: ONCCWDRMOZMNSM-UHFFFAOYSA-N
• Isomeric SMILES: C1C(C(OP(=O)(O1)O)C(=O)C2=CN=C3C(=N2)C(=O)N=C(N3)N)O
• SMILES: C1C(C(OP(=O)(O1)O)C(=O)C2=CN=C3C(=N2)C(=O)NC(=N3)N)O
• Canonical SMILES: C1C(C(OP(=O)(O1)O)C(=O)C2=CN=C3C(=N2)C(=O)N=C(N3)N)O

Introduction

Chemical Structure and Properties

Molecular Structure

Compound Z-phb possesses a distinct chemical structure characterized by its repeating units of 3-hydroxybutyric acid. The polymer exhibits stereospecificity, with natural bacterial PHB being predominantly isotactic with little to no stereoregularity. This stereospecificity results from the polymerizing enzyme, PHA synthase, which produces PHB in the R-configuration almost exclusively. In extremely rare instances, a minimal percentage of the S-configuration may be detected. Conversely, syndiotactic PHB with stereoregularity can be achieved through chemical synthesis rather than biological production.

Physical Properties

Compound Z-phb exhibits notable physical characteristics that influence its application potential. The polymer demonstrates high crystallinity, although this property varies significantly depending on the bacterial source. For instance, research has shown that the degree of crystallinity for PHB synthesized by different bacterial strains can range from as low as 23% to as high as 53%.

The thermal properties of Compound Z-phb include a relatively high melting temperature (Tm) ranging from 151-176°C and a glass transition temperature (Tg) between -1 and 4°C, as documented in comparative studies of PHB derived from different bacterial sources. These thermal characteristics contribute to the polymer's stability under various processing and application conditions.

Synthesis Methods

Microbial Production

The primary method for producing Compound Z-phb involves microbial fermentation processes. Various bacterial species can synthesize PHB, with each strain potentially yielding polymers with slightly different properties. The biosynthesis pathway in bacteria typically utilizes acetyl-CoA as the primary substrate, which undergoes a series of enzymatic reactions to form PHB.

Alternative approaches to PHB synthesis include chemical synthesis through ring opening polymerization (ROP) of β-butyrolactone and production using natural or transgenic plants. The biosynthesis in transgenic plant cells leverages the general availability of acetyl-CoA, similar to bacterial production.

Fermentation Techniques

Several fermentation methodologies can be employed for Compound Z-phb production, categorized as either discontinuous or continuous processes. Discontinuous approaches include batch culture, fed-batch culture, and repeated fed-batch culture, while continuous processes encompass continuous fed-batch systems using gaseous substrates, one-stage chemostat processes, two-stage chemostat processes, and multi-stage chemostat processes in continuously stirred tank reactor (CSTR) bioreactor cascades.

The batch culture represents the simplest discontinuous process but typically delivers lower productivity. In this method, the initial concentrations of nitrogen and carbon sources are restricted based on the physiological requirements of the production strain. To enhance productivity beyond the limitations of standard batch processes, repeated batch approaches have been investigated. For example, Gahlawat et al. implemented a drain-and-fill approach of repeated-batch cultivation, which demonstrated improved volumetric productivity.

Production Using Glycerol as Carbon Source

Recent research has focused on optimizing Compound Z-phb production using various carbon sources, including glycerol. A study with the bacterium Zobellella denitrificans MW1 demonstrated efficient production of PHB using glycerol as the sole carbon source. Through pilot-scale fed-batch fermentation (42-liter scale), researchers achieved a relatively high cell density of 29.9 ± 1.3 g/liter during a short 24-hour fermentation period, although the initial PHB content was relatively low at 31.0% ± 4.2% (wt/wt).

Further optimization of the fed-batch process in the presence of 20 g/liter NaCl, with controlled feeding of glycerol and ammonia, significantly improved both cell density and PHB production. The optimized process yielded PHB concentrations up to 54.3 ± 7.9 g/liter and cell densities reaching 81.2 ± 2.5 g/liter over a 50-hour period. This optimization resulted in impressive growth kinetics, with a high specific growth rate of 0.422/h and a short doubling time of 1.64 h.

Physical and Mechanical Characteristics

Crystallinity and Thermal Properties

The crystallinity of Compound Z-phb represents one of its most significant characteristics, directly influencing mechanical properties and biodegradation rates. Research has demonstrated that the degree of crystallinity varies substantially depending on the bacterial strain used for production. For example, PHB synthesized by Bacillus megaterium exhibited a crystallinity of 44%, while that produced by C. nector showed a considerably lower crystallinity of 23%.

Despite variations in crystallinity, the thermal properties of different PHB sources remain relatively consistent. The table below summarizes the mechanical properties of PHB derived from different bacterial strains compared to literature values:

Mechanical Property	Literature Values	PHB from Bacillus megaterium	PHB from C. nector
Xc (%)	53.4	23-37	46-53
Tm (°C)	169	151-176	169-175
Tg (°C)	1.1	-1-4	-0.2-0.6

This data demonstrates that while crystallinity varies significantly between bacterial sources, the melting temperature (Tm) and glass transition temperature (Tg) remain relatively consistent.

Molecular Weight Effects

The molecular weight of Compound Z-phb significantly impacts its thermal and mechanical properties. A study investigating PHB produced by Azotobacter vinelandii wild type and mutant derivative strains revealed that thermal and mechanical properties depend on molecular weight up to approximately 1400 kDa. Above this threshold, both the melting temperature (Tm) and degree of crystallinity decreased, potentially due to molecular entanglements and inadequate polymer processing conditions.

The decrease in elastic modulus observed in high-molecular-weight PHB has been attributed to the occurrence of large amorphous segments within the material. This finding suggests that controlling the molecular weight during production can be crucial for achieving desired mechanical properties in the final product.

Aging Behavior

Recent research has identified that Compound Z-phb exhibits a phenomenon known as crystal mobility, which affects its properties over time. Unlike many polymers, PHB demonstrates chain mobility within its crystalline regions, classified as a "crystal-mobile" polymer. This mobility contributes to secondary crystallization over time, manifested as lamellar thickening and increasing melting points during storage.

The aging behavior of PHB, particularly its tendency toward embrittlement during storage, has been attributed to this crystal mobility. Advanced analysis techniques including dynamic-mechanical analysis (DMA) have provided evidence of a crystalline α relaxation in PHB, which corresponds to molecular mobility within the crystalline domains.

Extraction and Recovery Methods

Solvent Extraction Techniques

The extraction and recovery of Compound Z-phb from bacterial cells represents a critical aspect of its production process. Various approaches exist for recovering the polymer from microbial biomass, with solvent-based extraction being a common method. In a study using Zobellella denitrificans MW1, researchers employed a simple organic solvent extraction process for PHB recovery.

This process involved extracting PHB from bacterial cells using chloroform, followed by self-flotation of cell debris. This approach enabled convenient separation of the clear PHB-solvent solution from cellular material, streamlining the recovery process. The simplicity of this method makes it potentially suitable for scaling up to industrial production levels.

Extraction Efficiency

The extraction and recovery efficiency significantly impacts the economic viability of Compound Z-phb production. In the optimized fed-batch process using Zobellella denitrificans MW1, researchers achieved a maximum PHB content of 66.9% ± 7.6% of cell dry weight. The process demonstrated a maximum polymer productivity of 1.09 ± 0.16 g/liter/h and a substrate yield coefficient of 0.25 ± 0.04 g PHB/g glycerol.

These metrics indicate that with proper optimization, microbial production of PHB can achieve commercially relevant efficiency levels. The relatively high polymer content within cells and reasonable productivity rates suggest potential for economic viability at industrial scales.

Applications and Future Prospects

Current Applications

Compound Z-phb offers promising applications across multiple industries due to its biodegradability and mechanical properties. The polymer's high tensile strength, coupled with complete biodegradability, positions it as an excellent candidate for replacing conventional plastics in various applications where environmental impact represents a concern.

Challenges and Research Directions

Despite its promising properties, Compound Z-phb faces several challenges that limit its widespread adoption. The embrittlement phenomenon occurs during storage as secondary crystallization processes take place, leading to lamellar thickening and changes in mechanical properties. Understanding and mitigating this aging behavior represents an active area of research.

Advanced analytical techniques, including small-angle X-ray scattering and magic-angle spinning solid-state exchange NMR, are being employed to better understand the molecular mobility within PHB crystallites and its relationship to macroscopic material properties. This fundamental understanding may lead to strategies for stabilizing the polymer structure and expanding its application potential.